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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B529643

GW791343 Dihydrochloride Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
GW791343 dihydrochloride.

Frequently Asked Questions (FAQSs)

1. What is GW791343 dihydrochloride and what is its mechanism of action?

GW791343 dihydrochloride is a potent and species-specific allosteric modulator of the P2X7
receptor.[1][2] It functions as a negative allosteric modulator of the human P2X7 receptor, with
a pIC50 of 6.9-7.2, producing a non-competitive antagonist effect.[1][3] Conversely, it acts as a
positive allosteric modulator at the rat P2X7 receptor.[4][5] This modulation occurs at a site
distinct from the ATP binding site.[4][5][6] Its unique properties make it a valuable tool for
studying the P2X7 receptor's role in various physiological and pathological processes, including
neurological diseases.[1]

2. 1 am having trouble dissolving GW791343 dihydrochloride. What are the recommended
solvents?
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GW791343 dihydrochloride is soluble in DMSO.[7][8] For in vivo experiments or cell-based
assays where high concentrations of DMSO may be toxic, co-solvent systems are
recommended. Commonly used systems include mixtures of DMSO with PEG300, Tween-80,
saline, SBE-3-CD in saline, or corn oil.[1]

3. My GW791343 dihydrochloride solution appears cloudy or has precipitated. How can |
resolve this?

If you observe precipitation or phase separation during the preparation of your solution, gentle
heating and/or sonication can be used to aid dissolution.[1][8] It is also recommended to
prepare fresh solutions for immediate use whenever possible.[1]

4. What are the recommended storage conditions for GW791343 dihydrochloride stock
solutions?

For long-term storage, it is recommended to store stock solutions of GW791343
dihydrochloride at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To prevent
degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into
smaller, single-use volumes.[1] When storing, it is best to do so under a nitrogen atmosphere.

[1]
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Issue

Possible Cause

Recommended Solution

Precipitation upon addition to

aqueous buffer

The compound has limited

solubility in aqueous solutions.

Prepare a concentrated stock
solution in 100% DMSO first.
For your final working solution,
dilute the DMSO stock into
your aqueous buffer while
vortexing to ensure rapid
mixing. The final DMSO
concentration should be kept
as low as possible for cell-

based assays.

Compound crashes out of

solution during storage

The storage temperature is too
high, or the solution has been

stored for too long.

Store stock solutions at -80°C
for long-term storage (up to 6
months) or -20°C for short-
term storage (up to 1 month).
[1] Avoid repeated freeze-thaw

cycles by preparing aliquots.

Inconsistent experimental

results

Degradation of the compound

in solution.

It is highly recommended to
prepare fresh working
solutions from a stock solution

on the day of the experiment.

[1]

Difficulty dissolving the solid

compound

Insufficient solvent volume or

inadequate mixing.

Ensure you are using a
sufficient volume of the
appropriate solvent (e.g.,
DMSO). Use of a vortex mixer
or sonication can aid in
dissolution.[1][8]

Quantitative Solubility Data
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Solvent System Achievable Concentration Notes

DMSO = 42 mg/mL (93.89 mM) Sonication is recommended.[8]

10% DMSO, 40% PEG300,

) = 2 mg/mL (4.47 mM) A clear solution is expected.[1]
5% Tween-80, 45% Saline

A clear solution is expected.

This protocol should be used
10% DMSO, 90% (20% SBE-

] ) =2 mg/mL (4.47 mM) with caution for continuous
-CD in Saline) ) ) ]
dosing periods exceeding half
a month.[1]
10% DMSO, 90% Corn Oil =2 mg/mL (4.47 mM) A clear solution is expected.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
¢ Weigh out the required amount of GW791343 dihydrochloride powder.

e Add the appropriate volume of 100% DMSO to achieve a 10 mM concentration. For
example, to prepare 1 mL of a 10 mM solution, add 223.5 pL of DMSO to 1 mg of the
compound.

» Vortex the solution until the solid is completely dissolved. Sonication can be used to expedite
dissolution.

¢ Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vivo Studies (Co-solvent System)
This protocol is an example for preparing a 2 mg/mL working solution.

e Prepare a 20 mg/mL stock solution of GW791343 dihydrochloride in 100% DMSO.

o To prepare 1 mL of the final working solution, begin by taking 100 pL of the 20 mg/mL DMSO
stock solution.
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e Add 400 pL of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.

e Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

e Finally, add 450 pL of saline to bring the total volume to 1 mL and mix thoroughly.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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